ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(2-methyl-5-nitropyrazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H14N4O5/c1-3-23-14(20)9-4-6-10(7-5-9)15-13(19)11-8-12(18(21)22)16-17(11)2/h4-8H,3H2,1-2H3,(H,15,19)
• InChI Key: YPPMDHZTWRNLJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=NN2C)[N+](=O)[O-]
• Molecular Formula: C14H14N4O5
• Molecular Weight: 318.28 g/mol

Description

Ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate, also known as EMNB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMNB is a nitroaromatic compound that is widely used in the synthesis of other organic compounds.

Scientific Research Applications

Ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit potent anti-inflammatory and analgesic activities. It has also been investigated for its potential use as a diagnostic agent for cancer and other diseases. In material science, this compound has been used as a precursor for the synthesis of other organic compounds, including dyes and pigments. In organic synthesis, this compound has been used as a building block for the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to modulate the activity of various transcription factors, including nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1), which are involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent anti-inflammatory and analgesic activities in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to modulate the activity of various signaling pathways involved in inflammation, immune responses, and cancer. It has also been shown to exhibit antioxidant and antimicrobial activities.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate has several advantages for use in lab experiments, including its high yield, excellent purity, and wide range of potential applications. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on ethyl 4-{[(1-methyl-3-nitro-1H-pyrazol-5-yl)carbonyl]amino}benzoate, including the investigation of its potential applications in drug discovery, material science, and organic synthesis. In drug discovery, this compound could be further developed as a lead compound for the development of novel anti-inflammatory, analgesic, and anticancer agents. In material science, this compound could be used as a precursor for the synthesis of other organic compounds with potential applications in electronics, optics, and energy storage. In organic synthesis, this compound could be used as a building block for the synthesis of other complex organic molecules with potential applications in drug discovery and material science.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its potential applications in medicinal chemistry, material science, and organic synthesis. It exhibits potent anti-inflammatory and analgesic activities and has been investigated for its potential use as a diagnostic agent for cancer and other diseases. This compound has several advantages for use in lab experiments, including its high yield, excellent purity, and wide range of potential applications. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise for its synthesis and handling. Further research on this compound is needed to fully understand its mechanism of action and to explore its potential applications in drug discovery, material science, and organic synthesis.